Cas no 126442-84-0 (4-[2-(3-methylbutan-2-ylidene)hydrazinyl]benzoic acid)

• Product Name: 4-[2-(3-methylbutan-2-ylidene)hydrazinyl]benzoic acid
• CAS No: 126442-84-0
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 2769208
• PubChem ID: 71340445
• Update Time: 2025-04-21

4-[2-(3-methylbutan-2-ylidene)hydrazinyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2-(3-methylbutan-2-ylidene)hydrazinyl]benzoic acid
• DTXSID30767634
• 126442-84-0

• Inchi： 1S/C12H16N2O2/c1-8(2)9(3)13-14-11-6-4-10(5-7-11)12(15)16/h4-8,14H,1-3H3,(H,15,16)
• InChI Key： UNDIWHYFUVTYKY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NN=C(C)C(C)C)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• PSA: 61.69000
• LogP: 2.90160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids